Cas no 2227819-33-0 (rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine)
rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine
- rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine
- EN300-1950823
- 2227819-33-0
-
- Inchi: 1S/C12H21F2N/c1-11(2)9(7-15)10(11)8-3-5-12(13,14)6-4-8/h8-10H,3-7,15H2,1-2H3/t9-,10-/m0/s1
- InChI Key: RCPIAPLSWCMKSS-UWVGGRQHSA-N
- SMILES: FC1(CCC(CC1)[C@H]1[C@H](CN)C1(C)C)F
Computed Properties
- Exact Mass: 217.16420600g/mol
- Monoisotopic Mass: 217.16420600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950823-0.05g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-0.1g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-0.25g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-0.5g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-1.0g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-1950823-2.5g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-5.0g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-1950823-10.0g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 10g |
$6082.0 | 2023-05-31 | ||
| Enamine | EN300-1950823-1g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1950823-5g |
rac-[(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropyl]methanamine |
2227819-33-0 | 5g |
$4102.0 | 2023-09-17 |
rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine
Research Brief on rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227819-33-0)
The compound rac-(1R,3R)-3-(4,4-difluorocyclohexyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227819-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique cyclopropyl and difluorocyclohexyl structural motifs, is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.
Recent studies have focused on the synthetic routes and stereochemical control of this compound, given its complex structure. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) via chiral resolution techniques. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.
Pharmacological screening has revealed interesting properties of this molecule. In vitro assays demonstrated its ability to modulate specific G-protein-coupled receptors (GPCRs) with nanomolar affinity, particularly those involved in neurotransmitter regulation. Molecular docking simulations suggest that the difluorocyclohexyl moiety plays a critical role in receptor binding, while the cyclopropyl group contributes to metabolic stability.
Current research efforts are exploring the compound's potential as a precursor for developing new antidepressants and anxiolytics. Preliminary animal studies (2024) showed promising blood-brain barrier penetration and favorable pharmacokinetic profiles. However, researchers caution that further optimization may be needed to address observed first-pass metabolism issues in primate models.
The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering its derivatives and formulation methods. One notable application involves its use in prodrug designs aimed at sustained drug release for chronic conditions. Analytical characterization using advanced techniques like cryo-EM and NMR has provided detailed structural insights that are guiding rational drug design approaches.
Future research directions include comprehensive toxicology studies and the development of more efficient synthetic pathways to enable large-scale production. The compound's unique structural features continue to make it a valuable subject for both academic and industrial research in medicinal chemistry.
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